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Compound of Interest

Compound Name: Cerium;indium

Cat. No.: B15484449 Get Quote

A detailed examination of the magnetic properties and crystal structures of CeIn3, Ce2In, CeIn,

and Ce3In reveals a rich diversity of magnetic phenomena, from antiferromagnetism and

ferromagnetism to complex Kondo lattice behavior. This guide provides a comparative analysis

of these intermetallic compounds, supported by experimental data, to serve as a resource for

researchers in materials science and condensed matter physics.

The interplay of localized 4f electrons of cerium with itinerant conduction electrons in

intermetallic compounds gives rise to a wide array of fascinating magnetic behaviors. The Ce-

In system, with its various stoichiometric compounds, offers a compelling platform to study how

changes in crystal structure and composition influence these magnetic properties. This

comparison focuses on four key Ce-In intermetallics: CeIn3, Ce2In, CeIn, and Ce3In.

Tabulated Magnetic and Structural Properties
For a clear and concise comparison, the fundamental magnetic and structural properties of the

studied Ce-In intermetallics are summarized in the table below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15484449?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Crystal
Structure
Type

Space
Group

Magnetic
Ordering

Transition
Temperatur
e (K)

Effective
Magnetic
Moment
(μB/Ce)

CeIn3
AuCu3

(Cubic)
Pm-3m

Antiferromag

netic
T_N ≈ 10.1 ~2.54

Ce2In
Ni2In

(Hexagonal)
P6_3/mmc

Antiferromag

netic
T_N = 20

Not explicitly

found

CeIn
Not explicitly

found

Not explicitly

found

Not explicitly

found

Not explicitly

found

Not explicitly

found

Ce3In
AuCu3

(Cubic)
Pm-3m

Antiferromag

netic
T_N = 2.5

Not explicitly

found

In-Depth Analysis of Individual Compounds
CeIn3: The Archetypal Heavy-Fermion Antiferromagnet
CeIn3 is perhaps the most extensively studied compound in this series, known for its classic

heavy-fermion behavior and antiferromagnetic ordering. It crystallizes in the cubic AuCu3-type

structure. Below a Néel temperature (T_N) of approximately 10.1 K, the cerium magnetic

moments align in an antiferromagnetic configuration. The effective magnetic moment is close to

the theoretical value for a free Ce³⁺ ion (~2.54 μB). A key characteristic of CeIn3 is the strong

hybridization between the Ce 4f electrons and the conduction electrons, leading to the

formation of heavy quasiparticles at low temperatures. This compound is also a well-known

example of a pressure-induced superconductor; the application of external pressure

suppresses the antiferromagnetic order and gives way to a superconducting state.

Ce2In: A Hexagonal Antiferromagnet
Ce2In adopts a hexagonal Ni2In-type crystal structure. Magnetic susceptibility measurements

indicate that this compound undergoes an antiferromagnetic transition at a Néel temperature

(T_N) of 20 K.
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Ce3In: A Low-Temperature Antiferromagnet with a Cubic
Structure
Similar to CeIn3, Ce3In crystallizes in the cubic AuCu3-type structure. However, its magnetic

ordering occurs at a significantly lower Néel temperature (T_N) of 2.5 K. This compound is also

characterized as a Kondo lattice system, where the localized 4f moments interact with the

conduction electrons, but the magnetic ordering is not completely suppressed.

Experimental Protocols
The characterization of the magnetic properties of these Ce-In intermetallics relies on a suite of

experimental techniques:

Synthesis: Polycrystalline samples are typically prepared by arc-melting stoichiometric

amounts of high-purity cerium and indium under an inert argon atmosphere. Single crystals

can be grown using methods like the Czochralski or flux growth techniques.

Structural Characterization: X-ray diffraction (XRD) is the primary method used to determine

the crystal structure and phase purity of the synthesized materials.

Magnetic Susceptibility and Magnetization: These properties are measured as a function of

temperature and applied magnetic field using a SQUID (Superconducting Quantum

Interference Device) magnetometer or a VSM (Vibrating Sample Magnetometer). The Néel

or Curie temperatures are identified by anomalies in the temperature dependence of the

magnetic susceptibility.

Specific Heat: Heat capacity measurements are crucial for confirming the nature of the

magnetic phase transitions, which appear as sharp peaks or lambda-type anomalies at the

ordering temperature.

Electrical Resistivity: The temperature dependence of electrical resistivity often shows a

distinct kink or change in slope at the magnetic ordering temperature.

Visualizing Structural Relationships and
Experimental Workflow
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To better understand the crystal structures and the experimental process, the following

diagrams are provided.

Cubic Crystal Structure (AuCu3-type)

Hexagonal Crystal Structure (Ni2In-type)

CeIn3 Ce3In

Same Crystal Structure
Different Magnetic Ordering Temperature

Ce2In

Click to download full resolution via product page

Fig. 1: Crystal structure relationship of Ce-In intermetallics.
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[https://www.benchchem.com/product/b15484449#comparative-study-of-the-magnetic-
behavior-of-different-ce-in-intermetallics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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